![molecular formula C15H12ClN3O4 B3924594 N-[2-(acetylamino)phenyl]-2-chloro-5-nitrobenzamide](/img/structure/B3924594.png)
N-[2-(acetylamino)phenyl]-2-chloro-5-nitrobenzamide
Overview
Description
N-[2-(acetylamino)phenyl]-2-chloro-5-nitrobenzamide is a chemical compound that has been widely used in scientific research. It is a member of the benzamide family and has been found to have a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-[2-(acetylamino)phenyl]-2-chloro-5-nitrobenzamide involves the inhibition of protein kinases. It binds to the ATP-binding site of the kinase, thereby preventing the phosphorylation of its substrate. This leads to the inhibition of downstream signaling pathways that are involved in cell division, differentiation, and survival.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by inhibiting the activity of CDKs. It has also been found to reduce the accumulation of beta-amyloid peptides in the brains of Alzheimer's disease patients.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[2-(acetylamino)phenyl]-2-chloro-5-nitrobenzamide in lab experiments is its specificity towards protein kinases. It has been found to have minimal off-target effects, making it a useful tool for studying the role of protein kinases in various biological processes. However, one of the limitations of using this compound is its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of N-[2-(acetylamino)phenyl]-2-chloro-5-nitrobenzamide. One of the areas of focus is the development of more potent and selective protein kinase inhibitors based on the structure of this compound. Another area of research is the identification of new protein kinases that can be targeted by this compound. Additionally, the potential use of this compound as a therapeutic agent for cancer and neurodegenerative diseases warrants further investigation.
Conclusion:
In conclusion, this compound is a promising chemical compound that has been widely used in scientific research. Its specificity towards protein kinases and its ability to induce apoptosis in cancer cells make it a useful tool for studying the role of protein kinases in various biological processes. Further research is needed to fully understand the potential of this compound as a therapeutic agent for cancer and neurodegenerative diseases.
Scientific Research Applications
N-[2-(acetylamino)phenyl]-2-chloro-5-nitrobenzamide has been used in various scientific research applications. One of the most common applications is in the study of protein kinase inhibitors. It has been found to inhibit the activity of several protein kinases, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3 (GSK-3). It has also been used in the study of cancer and neurodegenerative diseases such as Alzheimer's disease.
properties
IUPAC Name |
N-(2-acetamidophenyl)-2-chloro-5-nitrobenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3O4/c1-9(20)17-13-4-2-3-5-14(13)18-15(21)11-8-10(19(22)23)6-7-12(11)16/h2-8H,1H3,(H,17,20)(H,18,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHJNUOGQBNJLAG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC=C1NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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